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Compound of Interest

Compound Name: Tyrosine betaine

Cat. No.: B1253712 Get Quote

Essential Safety and Handling Guide for
Tyrosine Betaine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Tyrosine betaine in a

laboratory setting. As a specific Safety Data Sheet (SDS) for Tyrosine betaine is not readily

available, this guidance is based on the known properties of its parent compound, L-Tyrosine. It

is imperative to handle Tyrosine betaine with caution, assuming it may possess similar

characteristics.

Personal Protective Equipment (PPE)
When handling Tyrosine betaine, appropriate personal protective equipment is essential to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles

Should meet appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand Protection Protective gloves

Chemical-resistant gloves.

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices.[2]

Body Protection Protective clothing
Clean, body-covering clothing.

[3]

Respiratory Protection Dust respirator

Recommended if dust or

aerosol generation is likely. A

half-face dust/mist respirator

may be worn for apparent

exposure, while a full-face

positive-pressure, air-supplied

respirator is advised for

emergencies or unknown

exposure levels.[3]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Tyrosine
betaine and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area. The use of a local exhaust or a fume hood is recommended to

control airborne dust.[1][3]

Avoid generating dust during handling.[2]

Wash hands thoroughly after handling the substance.[1][4]
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Avoid contact with skin, eyes, and clothing.[1][2]

Do not eat, drink, or smoke in the handling area.[5]

Storage:

Keep the container tightly closed.[1][3][4][5]

Store in a cool, dry, and well-ventilated area.[3][5]

Protect from moisture and physical damage.[3][5]

Store away from incompatible materials, such as strong oxidizing agents.[1][4]

Disposal Plan
Dispose of Tyrosine betaine and its containers in accordance with all applicable local, state,

and federal regulations.

Waste Material: Contact a licensed professional waste disposal service to dispose of this

material.[2]

Containers: Do not mix with other waste. Handle uncleaned containers as you would the

product itself.[6] Dispose of empty containers as unused product.[2]

General Guidance: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[7]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling Tyrosine betaine in a

laboratory setting.

Caption: A stepwise workflow for the safe handling of Tyrosine betaine, from preparation to

disposal.

It is important to note that while some sources do not classify L-Tyrosine as a hazardous

substance[6], others indicate potential for irritation and long-term health effects.[4][8] Therefore,
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adopting a cautious approach with comprehensive safety measures is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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